Cas no 1000556-80-8 (3-3-bromo-5-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3-3-bromo-5-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 1000556-80-8
• MF: C₁₀H₁₁BrF₃N
• MW: 282.100252389908
• CID: 6033659
• PubChem ID: 115113361
• Update Time: 2025-05-20

3-3-bromo-5-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-bromo-5-(trifluoromethyl)phenylpropan-1-amine
• 1000556-80-8
• 3-[3-bromo-5-(trifluoromethyl)phenyl]propan-1-amine
• EN300-1929763

• Inchi： 1S/C10H11BrF3N/c11-9-5-7(2-1-3-15)4-8(6-9)10(12,13)14/h4-6H,1-3,15H2
• InChI Key： GCANZHVMXZHPRO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)CCCN

Computed Properties

• Exact Mass: 281.00270g/mol
• Monoisotopic Mass: 281.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-3-bromo-5-(trifluoromethyl)phenylpropan-1-amine

Research Brief on 3-(3-Bromo-5-(trifluoromethyl)phenyl)propan-1-amine (CAS: 1000556-80-8): Recent Advances and Applications

The compound 3-(3-bromo-5-(trifluoromethyl)phenyl)propan-1-amine (CAS: 1000556-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromo- and trifluoromethyl-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, pharmacological properties, and emerging roles in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-(3-bromo-5-(trifluoromethyl)phenyl)propan-1-amine as a precursor in the synthesis of novel serotonin receptor modulators. The research team demonstrated that the trifluoromethyl group enhances the compound's metabolic stability and binding affinity to 5-HT receptors, making it a promising scaffold for CNS drug development. The study also reported improved pharmacokinetic profiles in preclinical models, suggesting potential for further optimization.

In parallel, a recent patent application (WO2023056123) disclosed the compound's utility in preparing covalent inhibitors for Bruton's tyrosine kinase (BTK). The bromo substituent was strategically employed for late-stage functionalization via cross-coupling reactions, enabling rapid diversification of the chemical scaffold. This approach has opened new avenues for developing targeted therapies in oncology and autoimmune diseases, with several derivatives currently undergoing preclinical evaluation.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have provided deeper insights into the compound's pharmacophore. Researchers identified that the amine linker length and the electronic effects of the bromo/trifluoromethyl groups significantly influence target engagement. These findings are guiding the design of next-generation analogs with enhanced selectivity and reduced off-target effects.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the scalability of 3-(3-bromo-5-(trifluoromethyl)phenyl)propan-1-amine production. A 2024 Organic Process Research & Development paper detailed an optimized, safer bromination protocol that minimizes hazardous waste generation while maintaining high yields (>85%). This development addresses previous manufacturing challenges and supports broader adoption in pharmaceutical applications.

Emerging applications in positron emission tomography (PET) tracer development have also been reported. The bromine atom in the compound serves as an ideal handle for isotopic labeling (e.g., with 76Br or 18F), enabling the creation of molecular imaging probes for neurodegenerative disease research. Preliminary studies show promising blood-brain barrier penetration and target specificity in animal models.

In conclusion, 3-(3-bromo-5-(trifluoromethyl)phenyl)propan-1-amine continues to demonstrate remarkable versatility in medicinal chemistry applications. Its unique structural features and recent synthetic advancements position it as a valuable building block for diverse therapeutic areas. Ongoing research is expected to further expand its utility in drug discovery programs and diagnostic agent development, particularly in CNS disorders and precision medicine approaches.